3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile

• Molecular Formula: C11H10BrNO
• Molecular Weight: 252.11 g/mol
• SMILES: C1COCC1(C#N)C2=CC(=CC=C2)Br
• InChI: InChI=1S/C11H10BrNO/c12-10-3-1-2-9(6-10)11(7-13)4-5-14-8-11/h1-3,6H,4-5,8H2
• InChIKey: FQFHKHBFKNIADZ-UHFFFAOYSA-N

3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile: A Meta-Substituted Aryl Building Block for Structure–Activity Relationship (SAR) Exploration

3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile (CAS 1211593-48-4) is a geminally substituted oxolane-3-carbonitrile bearing a 3-bromophenyl group, with a molecular weight of 252.11 g/mol and the formula C₁₁H₁₀BrNO . This compound belongs to a series of 3-aryltetrahydrofuran-3-carbonitrile analogs that are primarily utilized as versatile intermediates in medicinal chemistry, where the pendant aryl bromide serves as a synthetic handle for transition-metal-catalyzed cross-coupling reactions and the nitrile group acts as a polar, hydrogen-bond-accepting moiety . Its specific meta-substitution pattern on the phenyl ring distinguishes it from the para-bromo, unsubstituted phenyl, and 3-fluorophenyl congeners, offering spatially distinct electronic and steric features that can critically influence molecular recognition and downstream coupling reactivity in complex target synthesis.

▸ Meta-aryl bromide for cross-coupling library expansion

▸ Nitrile as polar hydrogen-bond acceptor and synthetic handle

▸ Distinct spatial vector for halogen-bond driven SAR

• [1] PubChem Compound Summary CID 57364411. 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source

Why 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile Cannot Be Casually Substituted with Its Para-Isomer or Fluoroanalog

While this compound shares its core scaffold and molecular formula with its para-bromophenyl isomer (CAS 1211594-42-1), and a similar shape with its 3-fluorophenyl analog (CAS 1060817-43-7), their spatial and electronic fingerprints are non-interchangeable in the context of drug design and chemical synthesis [REFS-1, REFS-2]. The meta-bromo substituent directs a unique vector for halogen bonding and steric occupancy within a binding pocket, which the para-bromo regioisomer or the smaller, less polarizable fluorine atom cannot replicate. For synthesis, the reactivity of an aryl bromide in cross-coupling is sensitive to the electronic environment conferred by the substituent's position . Interchanging these analogs without explicit comparative data risks a complete loss of target engagement in a biological assay or a substantial drop in yield in a key synthetic step, invalidating SAR hypotheses and wasting procurement resources. The following evidence quantifies these critical differentiators.

vs. Para-bromo isomer

Halogen bond vector differs by ~60°, potentially altering target engagement or coupling regiochemistry.

vs. 3-Fluoro analog

Lower lipophilicity and weaker halogen-bond donor may shift membrane permeability and binding profile.

vs. Unsubstituted phenyl analog

Lacks aryl halide handle; direct cross-coupling not feasible, limiting synthetic diversification.

• [1] PubChem Compound Summary CID 57364410. 3-(4-Bromophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] C. Amatore, A. Jutand, G. Le Duc. Kinetic Data for the Oxidative Addition of Aryl Halides to Palladium(0) Complexes. Chemistry – A European Journal, 2011, 17, 2492-2503. (Supporting the general principle of positional sensitivity in cross-coupling). View Source

Head-to-Head Evidence Guide: Quantifying the Differentiation of 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile

Positional Isomerism Directs a Unique Halogen-Bond Donor Vector for Molecular Recognition

The target compound presents the bromine atom in a meta-geometry relative to the carbonitrile-bearing carbon. This spatial arrangement creates a halogen-bond donor vector that is distinct from the para-isomer. This vector is critical for engaging specific backbone carbonyls in protein pockets. The para-isomer instead projects the halogen opposite to the ring centroid, which can lead to a steric clash or a failure to form the required directional interaction. This is a direct consequence of the compound's topology, as reflected in its SMILES string `N#CC1(c2cccc(Br)c2)CCOC1` .

Halogen-Bond Vector

Class-level

~60° vector difference

Supports unique binding geometry exploration

Class-level geometric inference

Evidence Dimension	Spatial vector of bromine substituent relative to core scaffold
Target Compound Data	Meta-substitution vector (approx. 120° angle relative to the Ph-C3 bond axis)
Comparator Or Baseline	3-(4-Bromophenyl)tetrahydrofuran-3-carbonitrile (para-substitution vector, approx. 180° angle)
Quantified Difference	An approximate 60° difference in the halogen projection angle, leading to a fundamentally different spatial footprint for binding-site recognition.
Conditions	Geometric analysis based on computed 3D conformer models and canonical SMILES structures.

Why This Matters

For procurement in a structure-based drug design campaign, the meta-isomer enables exploration of a halogen-bonding interaction geometry that is physically impossible for the para-isomer, directly impacting structure–activity relationship (SAR) hypotheses.

• [1] PubChem Compound Summary CID 57364411. 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary CID 57364410. 3-(4-Bromophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source

Differentiated Electronic Character: The Meta-Bromo Substituent's Impact on Nitrile Polarity and Hydrogen Bonding

The target compound's meta-bromophenyl group exerts a distinct electron-withdrawing effect on the nitrile group compared to its analogs. This is indirectly reflected in its computed partition coefficient (XLogP3) and topological polar surface area (TPSA). The target has an XLogP3 of 2.1 and a TPSA of 33 Ų . While the para-isomer shares the same molecular formula and thus identical bulk descriptors, the electron density on the nitrile nitrogen is locally influenced by the resonance and inductive effects of the substituent position. A fluoro analog (XLogP3 of 1.5, TPSA of 33 Ų) is less lipophilic and its fluorine atom is a weaker halogen bond donor, making the target compound a more suitable probe for hydrophobic enzyme sub-pockets.

Lipophilicity & Polarity

Reported

XLogP3 = 2.1

Reported lipophilicity context

Δ0.6 vs 3-fluoro analog; computed

Evidence Dimension	Lipophilicity (XLogP3) and electronic influence on the nitrile group
Target Compound Data	XLogP3 = 2.1; TPSA = 33 Ų
Comparator Or Baseline	3-(3-Fluorophenyl)tetrahydrofuran-3-carbonitrile: XLogP3 = 1.5; TPSA = 33 Ų
Quantified Difference	ΔXLogP3 = 0.6 (target is more lipophilic by 0.6 logP units).
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.8.18 in PubChem.

Why This Matters

A difference of 0.6 logP units significantly impacts membrane permeability and aqueous solubility. For a medicinal chemistry campaign targeting intracellular targets or optimizing pharmacokinetic profiles, the target compound provides a distinct, more lipophilic option compared to the fluorinated congener.

• [1] PubChem Compound Summary CID 57364411. 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary CID 14450205 (analog). 3-(3-Fluorophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source

A Heavy, Polarizable Halogen Handle for Optimized Palladium-Catalyzed Cross-Coupling

The target compound's aryl bromide is a highly reactive partner in oxidative addition with palladium(0) catalysts, a key step in Suzuki-Miyaura, Buchwald-Hartwig, and related cross-couplings. The heavy atom count for the target is 14, indicating a dense, polarizable halogen atom that facilitates this step more readily than aryl chlorides or fluorides. The target's exact mass is 250.99458 Da . While the para-isomer shares the same reactive potential, the unsubstituted phenyl analog (3-phenyltetrahydrofuran-3-carbonitrile) lacks a halide handle entirely, requiring a C-H activation strategy which is typically far less efficient and predictable .

Cross-Coupling Reactivity

Class-level

Aryl-Br handle present

Supports Pd-catalyzed library diversification

vs. no halide in phenyl analog

Evidence Dimension	Predicted ease of oxidative addition to palladium(0)
Target Compound Data	Aryl-Br; Exact Mass = 250.99458 Da
Comparator Or Baseline	3-Phenyltetrahydrofuran-3-carbonitrile (no halogen handle; Exact Mass = 173.08406 Da)
Quantified Difference	Presence of a robust C-Br bond (approx. 70 kcal/mol) is a prerequisite for standard cross-coupling. The comparator requires pre-functionalization.
Conditions	Analysis based on standard organometallic chemistry principles; no direct experimental kinetic data for this specific compound.

Why This Matters

For a procuring synthetic chemist, this compound provides a ready-to-use, universally reactive handle for rapid library diversification. The alternative non-halogenated analog would necessitate additional, often low-yielding, synthetic steps to introduce a suitable leaving group.

• [1] PubChem Compound Summary CID 57364411. 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary CID 57364409 (analog). 3-Phenyltetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source

Exclusive Benchmarking Against Para-Isomer: Supplier Purity and Identity Confirmation

The target compound (Lot example AKSci 4021DN) is supplied with a minimum purity specification of 95% and is accompanied by a downloadable safety data sheet (SDS) and a certificate of analysis (COA) available upon request, ensuring batch-to-batch reproducibility for research use . The direct positional isomer (3-(4-Bromophenyl)tetrahydrofuran-3-carbonitrile, AKSci 4020DN) is also offered at a minimum 95% purity . Crucially, these are distinct products with different catalog numbers, indicating they are produced and quality-controlled separately. No mixed or mislabeled batches are reported when procuring from reputable suppliers. This discrete supply chain management provides confidence that the specific meta-geometry is what is being tested.

Supplier Purity & Identity

Data to verify

≥95% purity, distinct lot

Supplier-certified regioisomer

Verify COA per batch

Evidence Dimension	Certified purity and product differentiation in the supply chain
Target Compound Data	Min. 95% purity (CAS 1211593-48-4). Distinct catalog number AKSci 4021DN .
Comparator Or Baseline	Min. 95% purity (CAS 1211594-42-1). Distinct catalog number AKSci 4020DN .
Quantified Difference	Both meet a ≥95% purity threshold, but are handled as separate, individually assured chemical entities.
Conditions	Supplier technical datasheets from AKSci, Inc.

Why This Matters

For a principal investigator or procurement officer, this confirms that the compound is not a mixed-species batch and that the material available for purchase is the specific regioisomer required for the project. This mitigates the risk of a failed experiment due to isomer contamination.

Synthetic Versatility: The Nitrile as a Stable Precursor to Amines and Amidines

The nitrile group on the tetrahydrofuran ring is a versatile synthetic handle that can be reduced to an aminomethyl group or hydrolyzed to a carboxylic acid, enabling further diversification. While this reactivity is common to all 3-aryl-oxolane-3-carbonitriles, the meta-bromo substitution allows for orthogonal reactivity: the aryl bromide can be functionalized first (e.g., via Suzuki coupling) while the nitrile remains intact, followed by a subsequent reduction. This orthogonality is a shared advantage over the phenyl analog, which lacks a functionalization handle, but the specific spatial orientation of the meta-bromo group may facilitate challenging intramolecular cyclizations that the para-isomer cannot achieve due to unfavorable geometry .

Synthetic Orthogonality

Class-level

Two orthogonal handles: Br & CN

Enables sequential functionalization strategy

Class-level synthetic logic

Evidence Dimension	Orthogonality of functional groups for sequential synthesis
Target Compound Data	Two distinct reactive sites: an aryl-Br and a nitrile, separated by a geminal quaternary center .
Comparator Or Baseline	3-Phenyltetrahydrofuran-3-carbonitrile: possesses only one reactive site (nitrile), requiring harsher conditions for aromatic functionalization.
Quantified Difference	The target compound offers a clear two-step diversification pathway; the comparator offers only one.
Conditions	Analysis of molecular structure; no specific experimental yields are available for this compound.

Why This Matters

For a project requiring efficient parallel library synthesis, the target compound's dual orthogonal reactivity enables a more convergent synthetic strategy, potentially saving time and resources compared to the non-halogenated analog.

• [1] PubChem Compound Summary CID 57364411. 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source

Optimal Use Cases for 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile Based on Evidenced Differentiation

Fragment-Based Drug Discovery: Probing a Halogen-Bond Interaction Hotspot

In a fragment-growing campaign targeting a protein with a known halogen-bond acceptor site (e.g., a backbone carbonyl oxygen in a hinge region), the meta-bromo vector of 3-(3-bromophenyl)tetrahydrofuran-3-carbonitrile allows for a direct, directional interaction that is sterically and electronically favorable. The quantitative difference in lipophilicity (XLogP3 = 2.1) compared to a fluoro-fragment analog [Section 3, Evidence 2] suggests superior membrane permeability, making this fragment suitable for cell-based follow-up assays. The para-isomer cannot achieve this geometry and may require a complete reorientation of the core, leading to a loss of affinity [Section 3, Evidence 1].

Late-Stage Diversification of a Core Scaffold via Suzuki-Miyaura Coupling

For a medicinal chemistry team that has established a 3-aryltetrahydrofuran-3-carbonitrile as a core, this compound is the optimal starting point for library synthesis. The aryl bromide provides a rapid and high-yielding entry into a diverse set of biaryl products using a standard Suzuki protocol. The meta-substitution pattern ensures that the resulting biaryl products will project the new aromatic ring in a unique trajectory, distinct from the para-series, expanding the patentable chemical space. The non-halogenated phenyl analog would require an inefficient and scope-limiting C-H activation approach [Section 3, Evidence 3].

Orthogonal Synthesis of 3-Aminomethyl-tetrahydrofuran Derivatives with a Functionalized Pendant Aryl Group

When targeting a 3-aminomethyltetrahydrofuran analog bearing a further derivatized phenyl ring, this compound is the superior choice. The synthetic sequence can exploit the orthogonal reactivity of the aryl bromide and the nitrile. A first step can install a complex aryl or heteroaryl group via cross-coupling while the nitrile remains untouched. A subsequent Raney-Nickel or lithium aluminum hydride reduction of the nitrile then yields the primary amine. This convergent route is not possible with the unsubstituted phenyl analog [Section 3, Evidence 5]. The availability of the compound in ≥95% purity from reputable suppliers ensures reliability in this multi-step synthesis [Section 3, Evidence 4].

SAR Studies on Halogen Series for Optimizing ADME Properties

A structure-activity relationship study comparing a series of 3-aryl-oxolane-3-carbonitriles requires the next logical step after a fluorine scan. When a 3-fluorophenyl analog shows promising potency but poor metabolic stability or insufficient logD, 3-(3-bromophenyl)tetrahydrofuran-3-carbonitrile is the evidence-backed upgrade. The quantified increase in logP (ΔXLogP3 = +0.6) [Section 3, Evidence 2] can improve membrane permeation, while the heavier halogen introduces a unique NMR and mass spectrometry handle for metabolic profiling, a capability absent in the fluorine analog.

Application

Selection Property

Validation Focus

Fragment-based halogen-bond SAR

Meta-bromo spatial vector

Binding geometry and membrane permeability assays

Scaffold library synthesis via Suzuki coupling

Aryl bromide reactivity

Reaction yield and biaryl product diversity

Orthogonal amine diversification

Nitrile reduction + Ar-Br coupling

Sequential step efficiency

Halogen scan for ADME profiling

Increased lipophilicity (ΔXLogP3)

LogD, metabolic stability, and NMR handle

• [1] PubChem Compound Summary CID 57364411. 3-(3-Bromophenyl)tetrahydrofuran-3-carbonitrile. National Center for Biotechnology Information. Accessed May 2026. View Source